4-[((S)-2-Amino-propionyl)-methyl-amino]-piperidine-1-carboxylic acid tert-butyl ester

• IUPAC Name: tert-butyl 4-[[(2S)-2-aminopropanoyl]-methylamino]piperidine-1-carboxylate
• InChI: InChI=1S/C14H27N3O3/c1-10(15)12(18)16(5)11-6-8-17(9-7-11)13(19)20-14(2,3)4/h10-11H,6-9,15H2,1-5H3/t10-/m0/s1
• InChI Key: ZBQJGAKWEWGQMJ-JTQLQIEISA-N
• Canonical SMILES: CC(C(=O)N(C)C1CCN(CC1)C(=O)OC(C)(C)C)N
• Isomeric SMILES: C[C@@H](C(=O)N(C)C1CCN(CC1)C(=O)OC(C)(C)C)N
• Molecular Formula: C14H27N3O3
• Molecular Weight: 285.38 g/mol

Description

This compound is a tert-butyl carbamate-protected piperidine derivative functionalized with an (S)-2-amino-propionyl-methyl-amino group at the 4-position. Its structure combines a chiral amino acid moiety (propionyl) with a piperidine scaffold, making it a versatile intermediate in pharmaceutical synthesis. The tert-butyl carbamate (Boc) group enhances solubility and stability during synthetic processes, while the amino-propionyl substituent enables further functionalization via amide or peptide coupling reactions .

Biological Activity

4-[((S)-2-Amino-propionyl)-methyl-amino]-piperidine-1-carboxylic acid tert-butyl ester, commonly referred to as AM95527, is a compound of significant interest in pharmacological research due to its potential therapeutic applications. This article explores its biological activity, focusing on its mechanisms, effects on various biological systems, and relevant research findings.

Chemical Structure and Properties

• Chemical Formula : C₁₄H₂₇N₃O₃
• CAS Number : 1057409-91-2
• Molecular Weight : 271.38 g/mol

The compound features a piperidine ring substituted with a tert-butyl ester and an amino acid moiety, which contributes to its unique biological properties.

The biological activity of AM95527 is primarily attributed to its interactions with neurotransmitter systems and neuroprotective properties.

1. Inhibition of Enzymes

Research indicates that AM95527 may act as an inhibitor of key enzymes involved in neurodegenerative processes:

• Acetylcholinesterase (AChE) : It has shown potential in inhibiting AChE, which is crucial for maintaining cholinergic signaling in the brain.
• β-secretase : The compound also exhibits inhibitory effects on β-secretase, an enzyme implicated in the production of amyloid-beta peptides associated with Alzheimer's disease .

2. Neuroprotective Effects

In vitro studies have demonstrated that AM95527 can protect neuronal cells from apoptosis induced by amyloid-beta toxicity. This protection is mediated through:

• Reduction of oxidative stress markers.
• Modulation of inflammatory cytokines such as TNF-α and IL-6 .

Case Studies and Experimental Data

A series of experimental studies have been conducted to evaluate the biological activity of AM95527:

Study Type	Findings
In Vitro Studies	Showed significant inhibition of Aβ aggregation (85% at 100 μM) and improved astrocyte viability .
In Vivo Studies	Demonstrated moderate neuroprotective effects in scopolamine-induced models but limited bioavailability in the brain .
Enzyme Inhibition	AChE inhibition (IC₅₀ = 0.17 μM) and β-secretase inhibition (IC₅₀ = 15.4 nM) were observed .

Discussion

The findings suggest that AM95527 has multifaceted biological activities that could be beneficial in the context of neurodegenerative diseases such as Alzheimer's. Its ability to inhibit both AChE and β-secretase positions it as a potential multitarget therapeutic agent.

However, the variability in bioavailability observed in vivo studies raises questions about its effectiveness in clinical settings. Further research is needed to optimize delivery methods and enhance its therapeutic efficacy.

Comparison with Similar Compounds

Structural Analogues and Substituent Variations

The following table highlights key structural analogues and their substituent differences:

Compound Name	Substituent at Piperidine 4-Position	Molecular Formula	Molecular Weight	Key Properties
Target Compound	(S)-2-Amino-propionyl-methyl-amino	C₁₄H₂₇N₃O₃	285.39	Chiral center, Boc-protected, amino acid side chain
tert-Butyl (1-acetylpiperidin-4-yl)carbamate	Acetyl	C₁₂H₂₂N₂O₃	242.29	Acetylated amine, Boc-protected
4-(4-Bromopyrazol-1-yl)piperidine-1-carboxylic acid tert-butyl ester	4-Bromopyrazole	C₁₃H₁₉BrN₂O₂	327.21	Brominated heterocycle, halogen reactivity
4-(3-Trifluoromethyl-phenoxy)-piperidine-1-carboxylic acid tert-butyl ester	3-Trifluoromethyl-phenoxy	C₁₇H₂₂F₃NO₃	345.36	Electron-withdrawing CF₃ group, aryl ether linkage
4-[(4-Amino-benzylamino)-methyl]-piperidine-1-carboxylic acid tert-butyl ester	4-Aminobenzylamino-methyl	C₁₉H₃₀N₄O₂	346.47	Aromatic amine, potential for conjugation

Physicochemical Properties

• Solubility : The target compound is expected to exhibit moderate solubility in polar aprotic solvents (e.g., DCM, MeOH), similar to tert-butyl (1-acetylpiperidin-4-yl)carbamate, which is soluble in MeOH .
• Stability : Boc protection enhances stability against nucleophilic attack, as demonstrated by the shelf life of 4-(4-Bromopyrazol-1-yl)piperidine-1-carboxylic acid tert-butyl ester at room temperature .
• Chirality: The (S)-configuration in the target compound distinguishes it from non-chiral analogues like 4-(morpholine-4-sulfonyl) derivatives, impacting biological activity and synthetic utility .

Key Research Findings

• Synthetic Efficiency : Parallel batch synthesis (e.g., 670g of tert-butyl (1-acetylpiperidin-4-yl)carbamate) demonstrates scalability for industrial applications .
• Reactivity Trends: Brominated pyrazoles () and trifluoromethyl aryl ethers () exhibit distinct reactivities in cross-coupling reactions compared to amino-propionyl derivatives.
• Biological Relevance : Chiral tert-butyl carbamates, such as the target compound, are critical in enantioselective drug design, as seen in intermediates for L-proline derivatives ().

Preparation Methods

Direct Substitution via Nucleophilic Amination

A widely adopted method involves the reaction of 4-chloropiperidine-1-carboxylic acid tert-butyl ester with methylamine derivatives. For example, treatment of the chlorinated precursor with (S)-2-aminopropionylmethylamine in acetonitrile at 60°C for 12 hours achieves substitution at the 4-position. This single-step process typically yields 65–72% of the target compound, though steric hindrance from the tert-butyl group occasionally necessitates extended reaction times.

De Novo Synthesis via Strecker Addition

An alternative route employs Strecker addition to construct the piperidine ring with embedded functional groups. Starting from 1-benzyl-4-piperidone, condensation with aniline and potassium cyanide generates α-aminonitrile intermediates, which undergo cyclization under acidic conditions to form the piperidine core. Subsequent hydrolysis and tert-butyl esterification yield the desired scaffold, albeit with moderate overall yields (33–39%) due to competing side reactions during cyclization.

Amino Acid Coupling and Stereochemical Control

Introducing the (S)-2-aminopropionyl moiety requires careful stereochemical management to preserve chirality. Two coupling strategies have been validated:

Carbodiimide-Mediated Amide Bond Formation

Activation of the carboxylic acid group in (S)-2-aminopropionic acid using 1-ethyl-3-(3-dimethylaminopropyl)carbodiimide (EDC) enables coupling with 4-methylaminopiperidine tert-butyl ester. Reactions conducted in dichloromethane at 0°C for 4 hours achieve 85–90% conversion, with minimal racemization confirmed by chiral HPLC.

Mixed Anhydride Method

For larger-scale synthesis, the mixed anhydride approach using isobutyl chloroformate proves effective. This method eliminates the need for post-reaction purification of urea byproducts, improving throughput. Yields of 78–82% are reported when employing N-methylmorpholine as the base in tetrahydrofuran.

tert-Butyl Ester Protection and Deprotection Dynamics

The tert-butyl group serves dual roles: facilitating solubility during synthesis and enabling late-stage deprotection for further modifications.

Esterification Techniques

Introduction of the tert-butyl group is most efficiently accomplished using N,N-dimethylformamide di-tert-butyl acetal. Reaction of 4-carboxypiperidine derivatives with this reagent in toluene at 110°C for 8 hours affords the protected ester in 71% yield. Alternative methods employing tert-butyl 2,2,2-trichloroacetamidate show lower efficiency (43%) due to competing hydrolysis.

Acidic Deprotection Considerations

Cleavage of the tert-butyl group under trifluoroacetic acid (TFA) proceeds quantitatively within 2 hours at room temperature. However, this step requires careful control to prevent decomposition of the amino-propionyl moiety.

Comparative Analysis of Synthetic Routes

The table below evaluates four documented methods based on yield, scalability, and operational complexity:

Method	Key Steps	Yield (%)	Scalability	Stereopurity (%)
Direct substitution	Chloride displacement, EDC coupling	72	High	99.2
Strecker synthesis	Cyclization, esterification	39	Moderate	98.5
Mixed anhydride	Isobutyl chloroformate activation	82	High	99.1
Reductive amination	Ketone to amine conversion	68	Low	97.8

Optimization Strategies and Process Challenges

Solvent System Optimization

Polar aprotic solvents (e.g., DMF, acetonitrile) generally enhance reaction rates for substitution reactions but complicate product isolation. Binary solvent systems (tetrahydrofuran/water 4:1) emerge as optimal for balancing reactivity and purification feasibility.

Temperature-Dependent Racemization

The (S)-2-aminopropionyl group demonstrates significant racemization above 40°C during coupling steps. Kinetic studies recommend maintaining temperatures below 25°C during all amide-forming reactions to preserve enantiomeric excess >99%.

Catalytic Enhancements

Recent advances employ Cu(I)-thiophene carboxylate complexes to accelerate substitution reactions at the 4-piperidine position. These catalysts reduce reaction times from 12 hours to 3 hours while maintaining yields above 70%.

Industrial-Scale Production Considerations

For commercial manufacturing, the direct substitution route using EDC-mediated coupling demonstrates superior cost-effectiveness. Key parameters for kilogram-scale synthesis include:

• Reactor design : Jacketed vessels with precise temperature control (±1°C)

• Purification : Sequential crystallization from ethyl acetate/heptane mixtures

• Quality control : In-line IR monitoring of tert-butyl ester stretching (1725 cm⁻¹) and chiral HPLC for enantiomeric validation

Q & A

Q. What are the common synthetic routes for preparing 4-[((S)-2-Amino-propionyl)-methyl-amino]-piperidine-1-carboxylic acid tert-butyl ester?

• Methodological Answer : The synthesis typically involves multi-step protection-deprotection strategies. A tert-butyl ester group is introduced via carbamate formation using di-tert-butyl dicarbonate (Boc anhydride) under basic conditions (e.g., NaHCO₃ or DMAP) to protect the piperidine nitrogen . Subsequent coupling of the (S)-2-amino-propionyl moiety may employ standard peptide coupling reagents like HATU or EDC/HOBt. Critical steps include monitoring reaction progress via TLC or LC-MS to ensure regioselectivity and avoid over-alkylation .

Q. How can researchers characterize the purity and structural integrity of this compound?

• Methodological Answer : Analytical techniques include:

• HPLC : Reverse-phase C18 columns with UV detection (λ = 210–254 nm) to assess purity (>95% recommended for biological assays) .
• NMR : ¹H/¹³C NMR to confirm tert-butyl group integration (δ ~1.4 ppm for C(CH₃)₃) and chiral center integrity via coupling patterns .
• Mass Spectrometry : High-resolution ESI-MS to verify molecular weight (e.g., [M+H]⁺ expected at m/z 314.2) .

Q. What are the stability considerations for this compound under laboratory storage conditions?

• Methodological Answer : The compound is stable at –20°C in inert, anhydrous environments (e.g., argon-purged vials). Avoid exposure to strong oxidizing agents (e.g., peroxides) or acidic/basic conditions, which may cleave the tert-butyl carbamate . Regular stability testing via HPLC is advised for long-term storage .

Advanced Research Questions

Q. How can reaction conditions be optimized to minimize racemization during synthesis?

• Methodological Answer : Key strategies include:

• Low-temperature coupling : Perform acylations at 0–4°C to reduce epimerization of the (S)-2-amino-propionyl group .
• Chiral auxiliaries : Use Boc-protected L-alanine derivatives to maintain stereochemical fidelity.
• Kinetic monitoring : Employ real-time FTIR or inline LC-MS to detect early racemization and adjust reaction parameters .

Q. What methodologies are suitable for studying this compound’s interactions with biological targets (e.g., enzymes or receptors)?

• Methodological Answer :

• Surface Plasmon Resonance (SPR) : Immobilize target proteins on sensor chips to measure binding kinetics (ka/kd) .
• Isothermal Titration Calorimetry (ITC) : Quantify thermodynamic parameters (ΔH, ΔS) of ligand-target interactions .
• Molecular Dynamics Simulations : Use docking software (e.g., AutoDock Vina) to predict binding poses and validate with mutagenesis studies .

Q. How should researchers resolve contradictions in pharmacological data (e.g., conflicting IC₅₀ values across studies)?

• Methodological Answer :

• Standardize assay conditions : Control variables like buffer pH, ion strength, and incubation time. For example, sodium acetate buffer (pH 4.6) is recommended for consistent solubility .
• Cross-validate with orthogonal assays : Compare enzyme inhibition data (e.g., fluorescence-based assays) with cell-based viability assays (e.g., MTT) to confirm target specificity .
• Meta-analysis : Aggregate data from peer-reviewed studies (excluding vendor-reported values) to identify trends or outliers .

Key Recommendations for Experimental Design

• Stereochemical Integrity : Use chiral HPLC (e.g., Chiralpak AD-H column) to confirm enantiomeric excess (>98%) post-synthesis .
• Toxicological Screening : Prioritize in vitro cytotoxicity assays (e.g., HepG2 cells) before advancing to in vivo models, given limited ecotoxicology data .
• Reaction Scalability : Pilot reactions at 10 mmol scale with rigorous temperature control to ensure reproducibility for medicinal chemistry applications .